Cas no 2034491-09-1 (1-{4-(5-methyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}-2-4-(trifluoromethyl)phenylethan-1-one)

• Product Name: 1-{4-(5-methyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}-2-4-(trifluoromethyl)phenylethan-1-one
• CAS No: 2034491-09-1
• MF: C₁₈H₂₀F₃N₃O₂
• MW: 367.365514755249
• CID: 5844624
• PubChem ID: 121172117
• Update Time: 2025-06-19

1-{4-(5-methyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}-2-4-(trifluoromethyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-(5-methyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}-2-4-(trifluoromethyl)phenylethan-1-one
• F6512-2946
• 1-(4-((5-methylisoxazol-4-yl)methyl)piperazin-1-yl)-2-(4-(trifluoromethyl)phenyl)ethanone
• 2034491-09-1
• 1-{4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl}-2-[4-(trifluoromethyl)phenyl]ethan-1-one
• AKOS032459204
• 1-[4-[(5-methyl-1,2-oxazol-4-yl)methyl]piperazin-1-yl]-2-[4-(trifluoromethyl)phenyl]ethanone

• Inchi： 1S/C18H20F3N3O2/c1-13-15(11-22-26-13)12-23-6-8-24(9-7-23)17(25)10-14-2-4-16(5-3-14)18(19,20)21/h2-5,11H,6-10,12H2,1H3
• InChI Key： AFXUXPBDMXBJSD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CC(N1CCN(CC2C=NOC=2C)CC1)=O)(F)F

Computed Properties

• Exact Mass: 367.15076138g/mol
• Monoisotopic Mass: 367.15076138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.6Ų

Additional information on 1-{4-(5-methyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}-2-4-(trifluoromethyl)phenylethan-1-one

Introduction to Compound with CAS No. 2034491-09-1 and Its Applications in Chemical Biology

The compound with the CAS number 2034491-09-1 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its systematic name, 1-{4-(5-methyl-1,2-oxazol-4-yl)methylpiperazin-1-yl}-2-4-(trifluoromethyl)phenylethan-1-one, provides a detailed insight into its structural features and potential biological activities. This introduction aims to explore the compound's chemical properties, its significance in current research, and its potential applications in drug development.

The molecular structure of this compound is characterized by a piperazine ring linked to an oxazole moiety, which is further connected to a phenyl ring substituted with a trifluoromethyl group. The presence of these functional groups suggests that the compound may exhibit a range of biological activities, including interaction with various biological targets. The piperazine ring is known for its ability to form hydrogen bonds, making it a common motif in drug molecules due to its potential for binding to biological receptors.

In recent years, there has been growing interest in the development of molecules that incorporate oxazole and piperazine scaffolds. These heterocyclic compounds have shown promise in various therapeutic areas, including central nervous system disorders, infectious diseases, and cancer. The oxazole ring, in particular, has been identified as a key structural element in several bioactive molecules, contributing to their pharmacological properties.

The trifluoromethyl group attached to the phenyl ring in this compound is another important feature that influences its biological activity. Trifluoromethyl groups are frequently incorporated into drug molecules due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. This modification can significantly affect the compound's efficacy and selectivity when interacting with biological targets.

Current research in chemical biology has highlighted the importance of understanding the structural-activity relationships (SAR) of molecules like this one. By studying how different functional groups contribute to biological activity, researchers can design more effective drugs with improved target specificity and reduced side effects. The compound with CAS No. 2034491-09-1 serves as a valuable scaffold for exploring these relationships.

One of the most exciting aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of a piperazine ring, an oxazole moiety, and a trifluoromethyl-substituted phenyl ring suggests that it may have multiple points of interaction with biological targets. This polypharmacophoric nature makes it an attractive candidate for further investigation.

In vitro studies have begun to uncover the biological profile of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to various diseases. For instance, the piperazine moiety could interact with serotonin receptors, while the oxazole ring might influence other neurotransmitter systems. The trifluoromethyl group could further modulate these interactions, leading to enhanced potency or selectivity.

The development of new drugs often involves a multi-step synthesis process to produce the desired compound in sufficient quantities for research and clinical trials. The synthesis of this particular molecule requires careful consideration of reaction conditions and purification techniques to ensure high yield and purity. Advances in synthetic chemistry have made it possible to produce complex molecules like this one more efficiently than ever before.

As research continues, the potential applications of this compound are likely to expand. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating these findings into tangible therapeutic benefits. The systematic study of compounds such as this one will continue to drive innovation in drug discovery and development.

The integration of computational methods into drug design has also played a significant role in understanding the properties of this compound. Molecular modeling techniques can predict how the molecule will interact with biological targets at the atomic level. These predictions can guide experimental efforts and help optimize the compound's structure for better efficacy.

In conclusion, the compound with CAS No. 2034491-09-1 represents an exciting opportunity for further research in chemical biology and pharmaceutical development. Its unique structural features and potential biological activities make it a valuable candidate for exploring new therapeutic strategies. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in addressing some of humanity's most pressing health challenges.